Cas no 62553-49-5 (N1-(3-morpholinopropyl)benzene-1,2-diamine)

• Product Name: N1-(3-morpholinopropyl)benzene-1,2-diamine
• CAS No: 62553-49-5
• MF: C₁₃H₂₁N₃O
• MW: 235.3253428936
• CID: 2196096
• PubChem ID: 22013772
• Update Time: 2025-04-21

N1-(3-morpholinopropyl)benzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N1-(3-morpholinopropyl)benzene-1,2-diamine
• AKOS009361671
• DB-352544
• MFCD10699321
• F1911-3670
• 62553-49-5
• N1-[3-(morpholin-4-yl)propyl]benzene-1,2-diamine
• N-(3-morpholinopropyl)-1,2-benzenediamine
• IIISXLQLWIFUIE-UHFFFAOYSA-N
• SCHEMBL7973929

• Inchi： 1S/C13H21N3O/c14-12-4-1-2-5-13(12)15-6-3-7-16-8-10-17-11-9-16/h1-2,4-5,15H,3,6-11,14H2
• InChI Key： IIISXLQLWIFUIE-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)CCCNC1C=CC=CC=1N

Computed Properties

• Exact Mass: 235.168462302Da
• Monoisotopic Mass: 235.168462302Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 50.5Ų